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Compound of Interest

Compound Name: Ethyl 4-pentenoate

Cat. No.: B153814 Get Quote

An In-depth Technical Guide to Ethyl 4-
pentenoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on Ethyl 4-pentenoate, a valuable intermediate

in organic synthesis. The following sections detail its fundamental chemical identifiers and

physical properties, presented in a clear and accessible format for laboratory and research

applications.

Core Chemical Identifiers
Ethyl 4-pentenoate is an organic compound classified as an ester of 4-pentenoic acid and

ethanol.[1] It is recognized by the following definitive identifiers:

CAS Number: 1968-40-7[1][2][3][4]

Molecular Formula: C7H12O2[1][2][3][4]

These identifiers are crucial for unambiguous substance registration, tracking in chemical

inventories, and accurate citation in scientific literature.
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The quantitative physicochemical properties of Ethyl 4-pentenoate are summarized in the

table below. These parameters are essential for designing experimental conditions,

understanding its behavior in various solvents, and ensuring safe handling and storage.

Property Value Unit Notes

Molecular Weight 128.17 g/mol [2][3][4]

Density 0.893 - 0.903 g/cm³ at 25.00 °C[2]

Boiling Point 40 °C at 25 mmHg[3]

Flash Point 37.78 °C [2]

Refractive Index 1.410 - 1.420 - at 20.00 °C[2]

Water Solubility Immiscible -
Miscible with

alcohol[3][5]

LogP 1.99 - [3][5]

Logical Relationships of Identifiers
The following diagram illustrates the hierarchical relationship between the common name of the

compound and its fundamental chemical identifiers.

Ethyl 4-pentenoate
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Caption: Relationship between compound name and its key identifiers.
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While this guide focuses on the core identifiers, it is important to note that Ethyl 4-pentenoate
is utilized in various synthetic reactions.[4] A common application involves its use in the

preparation of 5-iodomethyl-dihydro-furan-2-one through a reaction with iodine.[1] Researchers

planning to use this compound should consult detailed synthetic procedures from peer-

reviewed chemical literature or established chemical synthesis databases. Standard laboratory

safety protocols for handling flammable and potentially irritating liquids should be strictly

followed.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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